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Compound of Interest

Compound Name: Bod-NH-NP

Cat. No.: B12417078

This document provides immediate and essential safety, handling, and disposal information for
Bod-NH-NP (BODIPY-Amine Nanoparticles). The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure the safe and effective
use of this nanomaterial in a laboratory setting.

Hazard Identification and Summary

Bod-NH-NP is a formulation of a BODIPY (boron-dipyrromethene) fluorescent dye
functionalized with an amine group and prepared as a nanoparticle. While a specific Safety
Data Sheet (SDS) for this exact formulation is not available, the hazards can be inferred from
its components. BODIPY dyes are known to cause skin, eye, and respiratory irritation.[1][2]
Nanopatrticles, due to their small size, can be easily inhaled and may be absorbed through the
skin, presenting unique toxicological concerns that are not yet fully understood.[3][4][5]
Therefore, Bod-NH-NP should be handled as a potentially hazardous substance with
precautions taken to minimize all routes of exposure.

Hazard Summary Table
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Hazard Classification

Description

Precautionary Statements

Acute Toxicity (Oral)

May be harmful if swallowed.

P270: Do not eat, drink or
smoke when using this
product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Skin Corrosion/Irritation

Causes skin irritation.

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty

of soap and water.

Serious Eye Damage/Irritation

Causes serious eye irritation.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Respiratory Irritation

May cause respiratory irritation

if inhaled as dust or aerosol.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

Nanoparticle Specific Hazards

Potential for inhalation and
dermal absorption leading to

unknown systemic effects.

Use engineering controls to
minimize aerosol generation.
Handle in a certified chemical

fume hood or glove box.

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure to Bod-NH-NP. The following should be
worn at all times when handling the material:

» Gloves: Nitrile or other chemical-resistant gloves. Change gloves immediately if
contaminated.

» Eye Protection: Safety glasses with side shields or chemical splash goggles.
» Lab Coat: A full-length laboratory coat to protect skin and clothing.

o Respiratory Protection: Not generally required if handled within a certified chemical fume
hood. If there is a potential for aerosolization outside of a fume hood, a NIOSH-approved
respirator appropriate for nanoparticles should be used.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Bod-NH-NP from preparation to immediate post-use.
e Preparation:

o Before handling, ensure that a designated work area within a certified chemical fume hood
is clean and uncluttered.

o Assemble all necessary equipment, including micro-pipettes, vials, and waste containers,
within the fume hood.

o Verify that an emergency eyewash station and safety shower are accessible.
e Handling:

o All handling of Bod-NH-NP, especially in powdered form or when creating solutions, must
be conducted within a chemical fume hood to minimize inhalation exposure.

o If working with a powdered form, handle it with care to avoid creating dust. Use tools such
as micro-spatulas for transfer.

o When preparing solutions, add the solvent to the nanoparticle powder slowly to avoid
aerosolization.
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o Avoid direct contact with the skin and eyes by wearing the appropriate PPE.

o Spill Cleanup:

o In the event of a small spill within the fume hood, gently cover the spill with an absorbent
material.

o Wet the absorbent material with an appropriate solvent (e.g., 70% ethanol) to prevent dust
generation during cleanup.

o Carefully wipe up the spill, placing all contaminated materials into a sealed container for
hazardous waste disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan
All waste containing Bod-NH-NP must be treated as hazardous waste.
o Waste Segregation:

o Collect all solid waste, including contaminated gloves, wipes, and plasticware, in a clearly
labeled, sealed hazardous waste container.

o Collect all liquid waste containing Bod-NH-NP in a separate, labeled, and sealed
hazardous waste container. Due to the presence of boron and fluorine, do not mix with
other chemical waste streams unless permitted by your institution's environmental health
and safety office.

o Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name ("BODIPY-
Amine Nanoparticles"), and the primary hazards (e.qg., "Skin Irritant,” "Eye Irritant™).

 Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety department. Follow all local, state, and federal regulations for the
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disposal of chemical and nanoparticle waste. A potential disposal method for boron-
containing waste involves hydrolysis and solidification with cement.

Experimental Workflow Diagram

The following diagram illustrates the standard operational workflow for the safe handling of
Bod-NH-NP.
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Caption: Workflow for Safe Handling of Bod-NH-NP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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